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Compound of Interest

Compound Name: BMS-470539

Cat. No.: B1662630

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of the
research compound BMS-470539. As a novel small molecule agonist, specific disposal
instructions may not be readily available. Therefore, adherence to general principles of
laboratory chemical waste management is paramount to ensure safety and regulatory
compliance.

l. Immediate Safety Considerations

Before handling BMS-470539 for disposal, it is crucial to consult your institution's Chemical
Hygiene Plan and contact your Environmental Health and Safety (EHS) department. All
chemical waste must be managed in accordance with local, state, and federal regulations.

Personal Protective Equipment (PPE):
e Gloves: Nitrile or other chemically resistant gloves suitable for handling organic compounds.
o Eye Protection: Safety glasses with side shields or chemical splash goggles.

o Lab Coat: A standard laboratory coat to protect from splashes.

Il. Waste Characterization and Segregation
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Proper disposal begins with accurate waste characterization. Since a specific Safety Data
Sheet (SDS) for BMS-470539 is not widely available, it should be treated as a potentially
hazardous chemical.

o Waste Identification:

o Label all waste containers with "Hazardous Waste" and the full chemical name: "BMS-
470539". Do not use abbreviations.

o Indicate the composition of any mixtures, listing all components and their approximate
percentages.

e Segregation:

o Solid Waste: Collect unused or expired BMS-470539 powder, contaminated weigh boats,
and disposable labware (e.g., pipette tips, tubes) in a dedicated, sealed container lined
with a plastic bag.

o Liquid Waste: Collect solutions containing BMS-470539 in a separate, leak-proof, and
chemically compatible container (e.g., a high-density polyethylene (HDPE) carboy).

= Do not mix with other solvent waste streams unless compatibility is confirmed.

» Agueous solutions should be kept separate from organic solvent solutions.

lll. Disposal Procedures
Under no circumstances should BMS-470539 or its solutions be disposed of down the drain or
in regular trash.[1][2][3][4]

Step-by-Step Disposal Protocol:

o Container Selection: Use appropriate, non-reactive containers with secure screw-top caps
for all BMS-470539 waste.[2][5][6] Ensure the container material is compatible with the
solvent used for solutions.

o Labeling: Attach a completed hazardous waste tag to each container, as provided by your
institution's EHS office.[4] The label must include:
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The words "Hazardous Waste".

[e]

Generator's Name and Contact Information.

o

[¢]

Building and Room Number.

[¢]

Full chemical name(s) and concentration(s).

Accumulation start date.

[e]

o Storage: Store waste containers in a designated Satellite Accumulation Area (SAA) within
the laboratory.[5][6] This area should be at or near the point of generation and under the
control of the laboratory personnel.

o Ensure containers are kept closed except when adding waste.[1][5]
o Store in secondary containment to prevent spills.

e Waste Pickup: Contact your institution's EHS department to schedule a pickup for the
hazardous waste. Follow their specific procedures for requesting a collection.

IV. Decontamination of Empty Containers

Empty containers that held BMS-470539 must be decontaminated before disposal as regular
trash.

o Triple Rinsing: Rinse the empty container three times with a suitable solvent (e.g., ethanol or
another solvent in which BMS-470539 is soluble).

» Rinsate Collection: The rinsate from this process is considered hazardous waste and must
be collected in the appropriate liquid waste container.

o Container Disposal: Once triple-rinsed, deface or remove the original label and dispose of
the container according to your institution's guidelines for non-hazardous lab glass or plastic.

[1]

V. Spill Management

In the event of a spill:
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o Alert Personnel: Notify others in the immediate area.

o Evacuate: If the spill is large or involves a volatile solvent, evacuate the area and contact
EHS.

e Containment (for small spills):
o Wearing appropriate PPE, absorb the spill with a chemical spill kit absorbent material.
o Work from the outside of the spill inward.

o Cleanup: Collect the absorbent material and any contaminated debris in a sealed bag or
container.

e Disposal: Label the container as "Hazardous Waste: BMS-470539 spill debris" and dispose
of it through the EHS hazardous waste program.

Data Presentation

Chemical Property Data Source

Molecular Formula C32H41Ns04 - 2HCI Cayman Chemical
Molecular Weight 632.6 g/mol Cayman Chemical
Storage Temperature -20°C Cayman Chemical
Solubility (DMF) 25 mg/mL Cayman Chemical
Solubility (DMSO) 10 mg/mL Cayman Chemical
Solubility (Ethanol) 20 mg/mL Cayman Chemical
Solubility (PBS, pH 7.2) 5 mg/mL Cayman Chemical

Mandatory Visualizations
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Caption: Workflow for the proper disposal of BMS-470539 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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